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Compound of Interest

Compound Name: Bl 01383298

Cat. No.: B606064

For Immediate Release: Boehringer Ingelheim, through its open innovation portal, opnMe.com,
provides access to a portfolio of well-characterized pre-clinical molecules to the scientific
community, fostering collaboration and accelerating research.[1][2] This guide provides a
comprehensive technical overview of Bl 01383298, a valuable research tool now available to
registered users. All molecules ordered through opnMe.com are shipped free of charge to
support independent scientific projects.[3]

Introduction to Bl 01383298

Information regarding the specific molecular target and primary mechanism of action for Bl
01383298 is not publicly available at this time. Researchers are encouraged to utilize this tool
compound for novel hypothesis testing and to explore its effects in various biological systems.

Physicochemical Properties

A summary of the key physicochemical properties of Bl 01383298 is presented below. This
data is essential for designing and interpreting experiments.
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Property Value

Molecular Weight Data not publicly available

Refer to vial for specific salt code and refer to
Salt Form opnMe.com for salt-to-freebase conversion
tables.[3]

) All opnMe molecules are rigorously quality-
Purity
controlled.[4]

Solubilit Experimental determination recommended for
olubility B
specific buffer systems.

In Vitro Biological Characterization

Detailed in vitro biological data, including potency, selectivity, and off-target profiling, is not
publicly available for Bl 01383298. Researchers are advised to perform their own
characterization in relevant assay systems.

Experimental Protocols: General Guidelines

The following are general guidelines for handling and using molecules obtained from
opnMe.com. Specific experimental protocols will be dependent on the research question and
the biological system under investigation.

Compound Handling and Storage

o Upon receipt, store the compound as recommended on the datasheet provided with the
shipment.

e For creating stock solutions, use an appropriate solvent (e.g., DMSO) and store at -20°C or
-80°C.

e Minimize freeze-thaw cycles to maintain compound integrity.

General Cell-Based Assay Protocol
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This workflow provides a basic framework for assessing the activity of BI 01383298 in a cell-
based assay.
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Caption: A generalized workflow for a cell-based assay.

Proposed Signaling Pathway Exploration

The following diagram illustrates a hypothetical signaling pathway that could be investigated
using a novel small molecule inhibitor like Bl 01383298. This is a generic representation and
not specific to the actual mechanism of Bl 01383298.
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Caption: A hypothetical signaling pathway for investigation.

Ordering and Collaboration

Researchers can order Bl 01383298 and other molecules directly from the opnMe.com portal.
[2] The platform also offers opportunities for collaboration on novel research proposals.[4] By
providing these molecules, Boehringer Ingelheim aims to empower scientists to make
independent discoveries.[1]

Citation

When publishing research involving Bl 01383298, please include the following
acknowledgement: "Bl 01383298 was kindly provided by Boehringer Ingelheim via its open
innovation platform opnMe.com."[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606064?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

